Cas no 726203-05-0 (Potassium (2,2-difluorovinyl)trifluoroborate)

• Product name: Potassium (2,2-difluorovinyl)trifluoroborate
• CAS No: 726203-05-0
• MF: C₂HBF₅K
• MW: 169.93065905571
• CID: 6316868
• PubChem ID: 165940634

Potassium (2,2-difluorovinyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium (2,2-difluorovinyl)trifluoroborate
• 726203-05-0
• potassium (2,2-difluoroethenyl)trifluoroboranuide
• EN300-7546713

• Inchi： 1S/C2HBF5.K/c4-2(5)1-3(6,7)8;/h1H;/q-1;+1
• InChI Key： ZETWBJFOKXOEPD-UHFFFAOYSA-N
• SMILES： [K+].F[B-](/C=C(\F)/F)(F)F

Computed Properties

• Exact Mass: 169.9728525g/mol
• Monoisotopic Mass: 169.9728525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Potassium (2,2-difluorovinyl)trifluoroborate

Potassium (2,2-Difluorovinyl)trifluoroborate: An Overview of a Versatile Fluorinated Compound

Potassium (2,2-difluorovinyl)trifluoroborate (CAS No. 726203-05-0) is a highly specialized and versatile fluorinated compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique chemical structure, which combines a difluorovinyl group with a trifluoroborate anion, making it an attractive reagent for a variety of chemical transformations.

The difluorovinyl group in Potassium (2,2-difluorovinyl)trifluoroborate imparts significant electronic and steric properties to the molecule. The presence of fluorine atoms enhances the electron-withdrawing effect, which can influence the reactivity and stability of the compound. This makes it particularly useful in reactions where controlled electrophilicity is required. The trifluoroborate anion, on the other hand, is known for its excellent leaving group properties and its ability to participate in various nucleophilic substitution reactions.

In recent years, Potassium (2,2-difluorovinyl)trifluoroborate has been extensively studied for its applications in the synthesis of fluorinated organic compounds. Fluorinated compounds are of great interest due to their unique physical and biological properties. For instance, they are widely used in pharmaceuticals, agrochemicals, and materials science. The ability to introduce fluorine atoms into organic molecules can significantly alter their biological activity, metabolic stability, and pharmacokinetic properties.

One of the key applications of Potassium (2,2-difluorovinyl)trifluoroborate is in the synthesis of fluorinated alkenes. These alkenes are important intermediates in the preparation of various functionalized molecules. For example, a recent study published in the Journal of Organic Chemistry demonstrated the use of Potassium (2,2-difluorovinyl)trifluoroborate in the palladium-catalyzed cross-coupling reactions to form highly substituted fluorinated alkenes with excellent yields and selectivities. This method has shown promise in the efficient synthesis of complex fluorinated molecules that are difficult to access through traditional synthetic routes.

Beyond organic synthesis, Potassium (2,2-difluorovinyl)trifluoroborate has also found applications in materials science. Fluorinated materials are known for their low surface energy, chemical inertness, and thermal stability. These properties make them ideal for use in coatings, lubricants, and other advanced materials. The ability to incorporate difluorovinyl groups into polymers using Potassium (2,2-difluorovinyl)trifluoroborate can lead to the development of new materials with enhanced performance characteristics.

In the realm of medicinal chemistry, Potassium (2,2-difluorovinyl)trifluoroborate has been explored as a building block for the synthesis of novel drug candidates. Fluorine atoms can improve the lipophilicity and metabolic stability of drug molecules, which can enhance their bioavailability and therapeutic efficacy. A study published in Bioorganic & Medicinal Chemistry Letters reported the use of Potassium (2,2-difluorovinyl)trifluoroborate in the synthesis of a series of fluorinated analogs of a known anti-cancer drug. The resulting compounds exhibited improved potency and reduced toxicity compared to their non-fluorinated counterparts.

The safety and handling of Potassium (2,2-difluorovinyl)trifluoroborate are important considerations for researchers working with this compound. It is generally stable under standard laboratory conditions but should be handled with care due to its reactivity with moisture and certain metals. Proper storage conditions and protective equipment should be used to ensure safe handling.

In conclusion, Potassium (2,2-difluorovinyl)trifluoroborate (CAS No. 726203-05-0) is a valuable reagent with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and properties make it an indispensable tool for researchers seeking to develop new fluorinated compounds with enhanced functional characteristics. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern chemistry.